Cas no 2094153-95-2 (2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride)

2,3,4,5-Tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride is a heterocyclic organic compound featuring a benzazepine core with a carboxylic acid functionality. The hydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. This intermediate is particularly valuable in medicinal chemistry for the development of bioactive molecules, including central nervous system (CNS) agents and enzyme inhibitors. Its rigid benzazepine scaffold provides a versatile framework for structural modifications, enabling precise tuning of pharmacological properties. The compound is typically characterized by high purity and consistent batch-to-batch quality, ensuring reliability in research and industrial processes. Proper handling under controlled conditions is recommended due to its reactive functional groups.
2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride structure
2094153-95-2 structure
Product Name:2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride
CAS No:2094153-95-2
MF:C11H14ClNO2
MW:227.687362194061
CID:4637306
Update Time:2025-06-08

2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride
    • Inchi: 1S/C11H13NO2.ClH/c13-11(14)9-4-5-10-8(7-9)3-1-2-6-12-10;/h4-5,7,12H,1-3,6H2,(H,13,14);1H
    • InChI Key: TZRGHKWQFXLEMY-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C2NCCCCC2=C1)(=O)O.Cl

2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride Pricemore >>

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A2B Chem LLC
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2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride Related Literature

Additional information on 2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride

Recent Advances in the Study of 2,3,4,5-Tetrahydro-1H-1-Benzazepine-7-Carboxylic Acid Hydrochloride (CAS: 2094153-95-2)

The compound 2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride (CAS: 2094153-95-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

Recent studies have highlighted the unique structural features of 2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride, which make it a promising scaffold for the design of novel bioactive molecules. The benzazepine core, in particular, has been shown to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation. These interactions suggest potential applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia.

One of the key advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. A recent publication in the Journal of Medicinal Chemistry (2023) described a novel catalytic approach that significantly reduces the formation of by-products, thereby enhancing the scalability of the synthesis process. This development is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

Pharmacological evaluations of 2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride have revealed its potential as a modulator of dopamine receptors. In vitro studies demonstrated its high affinity for D2 and D3 receptor subtypes, with IC50 values in the nanomolar range. These findings were further supported by in vivo experiments, where the compound exhibited antipsychotic-like effects in animal models. Such results underscore its potential as a lead compound for the development of new antipsychotic drugs.

In addition to its neurological applications, recent research has explored the compound's role in cancer therapy. Preliminary data suggest that derivatives of 2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride may inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that a modified version of the compound exhibited selective cytotoxicity against glioblastoma cells, with minimal effects on normal cells. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve these pharmacokinetic properties while retaining the compound's therapeutic efficacy.

In conclusion, 2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid hydrochloride (CAS: 2094153-95-2) represents a versatile and promising scaffold in drug discovery. Its applications span neurological disorders and oncology, with recent advancements in synthesis and pharmacological profiling paving the way for future clinical development. Continued research in this area is expected to yield novel therapeutics with improved efficacy and safety profiles.

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